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Compound of Interest

Compound Name: 2-(Furan-2-yl)-1-tosylpyrrolidine

Cat. No.: B2903993 Get Quote

Disclaimer: A comprehensive search for the Chemical Abstracts Service (CAS) number for 2-
(Furan-2-yl)-1-tosylpyrrolidine did not yield a specific identifier for this compound. The

absence of a dedicated CAS number typically indicates that the compound is not commercially

available as a stock chemical and has limited documentation in publicly accessible chemical

databases and literature. Consequently, this guide focuses on the synthesis of 2-(Furan-2-
yl)-1-tosylpyrrolidine from its known precursor, 2-(Furan-2-yl)pyrrolidine, and provides

physicochemical data for the precursor.

Precursor Data: 2-(Furan-2-yl)pyrrolidine
The direct precursor for the synthesis of 2-(Furan-2-yl)-1-tosylpyrrolidine is 2-(Furan-2-

yl)pyrrolidine. The physicochemical properties of this precursor are summarized in the table

below.
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Property Value Source

CAS Number 90086-89-8 [1][2]

Molecular Formula C₈H₁₁NO [1]

Molecular Weight 137.18 g/mol [1]

IUPAC Name 2-(furan-2-yl)pyrrolidine [1]

Canonical SMILES C1CC(NC1)C2=CC=CO2 [1]

InChI Key
LIFJPSLQRGQNMM-

UHFFFAOYSA-N
[1]

XLogP3 (Predicted) 0.9 [1]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 1 [2]

Exact Mass 137.084064 g/mol [1]

Topological Polar Surface Area 25.2 Å² [2]

Experimental Protocols
Synthesis of 2-(Furan-2-yl)-1-tosylpyrrolidine
The synthesis of 2-(Furan-2-yl)-1-tosylpyrrolidine can be achieved through the tosylation of

the secondary amine, 2-(Furan-2-yl)pyrrolidine, with p-toluenesulfonyl chloride (TsCl) in the

presence of a base. This is a standard procedure for the protection of secondary amines.

Materials:

2-(Furan-2-yl)pyrrolidine

p-Toluenesulfonyl chloride (TsCl)

Triethylamine (TEA) or Pyridine
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Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-(Furan-2-yl)pyrrolidine (1.0

equivalent) in anhydrous dichloromethane (DCM).

Addition of Base: Add triethylamine (1.5 equivalents) to the solution. The base acts as a

scavenger for the hydrochloric acid byproduct.

Cooling: Cool the reaction mixture to 0 °C in an ice bath with continuous stirring.

Addition of Tosyl Chloride: Slowly add a solution of p-toluenesulfonyl chloride (1.2

equivalents) in anhydrous DCM to the cooled reaction mixture.

Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room

temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

Workup:

Once the reaction is complete, quench the reaction by adding water.
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Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

NaHCO₃ solution and brine.

Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter the drying agent and concentrate the organic layer under reduced pressure using a

rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield pure 2-
(Furan-2-yl)-1-tosylpyrrolidine.

Visualizations
Experimental Workflow for the Synthesis of 2-(Furan-2-
yl)-1-tosylpyrrolidine
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Caption: Synthetic workflow for 2-(Furan-2-yl)-1-tosylpyrrolidine.
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Logical Relationship of Synthesis Components
Precursor

2-(Furan-2-yl)pyrrolidine

{Reaction | Tosylation}

Reagent

p-Toluenesulfonyl Chloride

{Product | 2-(Furan-2-yl)-1-tosylpyrrolidine}

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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